Cas no 79-14-1 (2-hydroxyacetic acid)

     The pure 2-hydroxyacetic acid is colorless and easily deliquescent crystal. The industrial product is 70% aqueous solution, light yellow liquid, with a smell similar to caramel It can be used as tanning agent \ water disinfectant \ milk shed disinfectant \ boiler descaling agent, etc
2-hydroxyacetic acid structure
2-hydroxyacetic acid structure
2-hydroxyacetic acid
79-14-1
C2H4O3
76.0513610839844
MFCD00004312
34160
757

2-hydroxyacetic acid Properties

Names and Identifiers

    • 2-Hydroxyacetic acid
    • Glycolic acid solution
    • glycollic acid
    • Hydroxyethanoic acid
    • Glycolic acid
    • 2-hydroxyethanoic acid
    • CHC-22
    • Glycocide
    • GLYCOLATE
    • glycolic
    • Glykolsure
    • GlyPure
    • GlyPure 70
    • GlyPure 99
    • HOCH2COOH
    • methoxycarboxylic acid
    • Hydroxyacetic Acid
    • Hydroxyacetic Acid (ca. 70% in Water, ca. 12mol/L)
    • Acetic acid, hydroxy-
    • Caswell No. 470
    • alpha-Hydroxyacetic acid
    • Kyselina glykolova
    • Kyselina glykolova [Czech]
    • Kyselina hydroxyoctova
    • Kyselina hydroxyoctova [Czech]
    • EPA Pesticide Chemical Code 000101
    • Acetic acid, 2-hydroxy-
    • GLYCOLLATE
    • C2H4O3
    • Hydroxyacetic acid
    • 2-Hydroxyacetic acid (ACI)
    • Acetic acid, hydroxy- (9CI)
    • Glycolic acid (7CI, 8CI)
    • NSC 166
    • YST-GCS
    • α-Hydroxyacetic acid
    • bmse000245
    • EINECS 201-180-5
    • NCGC00160612-02
    • HSDB 5227
    • Hydroxyacetic acid; Hydroxyethanoic acid; Glycollic acid
    • DTXCID105363
    • 3-((3S,8R,9S,10R,13S,14S)-3-ethoxy-10,13-dimethyl-2,3,4,7,8,9,10,11,12,13,14,15-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl)pyridine
    • CS-W016683
    • NSC-166
    • Hydroxyacetic acid solution
    • VILLAGE 11 FACTORY RELAX DAY AHA EXFOLIATING BODY
    • HYDROXYACETIC ACID; HYDROXYETHANOIC ACID
    • C00160
    • Glycolic acid, ReagentPlus(R), 99%
    • Glycolic acid (7CI,8CI)
    • BCP28762
    • D78078
    • J-509661
    • BRN 1209322
    • hydroxy-acetic acid
    • .alpha.-Hydroxyacetic acid
    • CCRIS 9474
    • Polyglycolide
    • MFCD00004312
    • NCGC00160612-01
    • GLYCOLIC ACID [MI]
    • Hydroxyethanoate
    • STR00936
    • InChI=1/C2H4O3/c3-1-2(4)5/h3H,1H2,(H,4,5
    • EN300-19242
    • Q409373
    • G0196
    • Z104473274
    • 2-Hydroxyaceticacid
    • AI3-15362
    • Glycolic acid, >=97.0% (T)
    • Glycolate Standard: C2H3O3- @ 1000 microg/mL in H2O
    • SB83760
    • NCGC00257533-01
    • STL197955
    • O7Z
    • CHEMBL252557
    • USEPA/OPP Pesticide Code: 000101
    • DB03085
    • 2-hydroxy acetic acid
    • CAS-79-14-1
    • HO-CH2-COOH
    • Glycolic acid, SAJ special grade, >=98.0%
    • Glycolic acid, BioXtra, >=98.0% (titration)
    • GLYCOLIC ACID [WHO-DD]
    • 1ST000963
    • NS00009686
    • Glycolic acid, anhydrous, free-flowing, Redi-Dri(TM), ReagentPlus(R), 99%
    • (R)-hydroxy ester
    • F2191-0224
    • GLYCOLIC ACID (MART.)
    • CHEBI:231641
    • 79-14-1
    • OceanBlu Barrier
    • CHEBI:17497
    • Glycolic acid, Vetec(TM) reagent grade, 98%
    • glycolicacid
    • 4-03-00-00571 (Beilstein Handbook Reference)
    • HY-W015967
    • Glycolic acid 100 microg/mL in Acetonitrile
    • pari 30% Glycolic Acid Peel
    • 0WT12SX38S
    • NSC166
    • DA-73802
    • 2-hydroxyl ethanoic acid
    • GLYCOLIC ACID [MART.]
    • a-Hydroxyacetate
    • WLN: QV1Q
    • 287EB351-FF9F-4A67-B4B9-D626406C9B13
    • C03547
    • GOA
    • OceanBlu Pre-Post
    • C2H3O3-
    • Glycolic Acid, Pharmaceutical Secondary Standard; Certified Reference Material
    • s6272
    • HYDROXYACETIC ACID [HSDB]
    • AKOS000118921
    • a-Hydroxyacetic acid
    • 2-hydroxy-acetic acid
    • UNII-0WT12SX38S
    • alpha-Hydroxyacetate
    • DTXSID0025363
    • Glycolic acid, certified reference material, TraceCERT(R)
    • EC 201-180-5
    • G0110
    • pari 70% Glycolic Acid Peel
    • Glycolic acid, p.a., 98%
    • Tox21_301298
    • GLYCOLIC ACID [VANDF]
    • Glycolic Acid, Crystal, Reagent
    • +Expand
    • MFCD00004312
    • AEMRFAOFKBGASW-UHFFFAOYSA-N
    • 1S/C2H4O3/c3-1-2(4)5/h3H,1H2,(H,4,5)
    • O=C(CO)O
    • 1209322

Computed Properties

  • 76.01600
  • 2
  • 3
  • 1
  • 76.016044
  • 5
  • 40.2
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 3
  • 1
  • 1
  • 0.4
  • 2
  • -1.1
  • 1
  • nothing
  • 0
  • 57.5

Experimental Properties

  • -0.93670
  • 57.53000
  • 4498
  • n20/D 1.408
  • dissolution
  • 112 °C
  • 75-80 °C (lit.)
  • 112°C
  • H2O: 0.1 g/mL, clear
  • 70 wt. % in H2O
  • The pure product is colorless and easily deliquescent crystal
  • 2 (50g/l, H2O, 20℃)
  • Stable. Incompatible with bases, oxidizing agents and reducing agents.
  • Soluble in water, methanol, ethanol, acetone, acetic acid and ether. Almost insoluble in hydrocarbon solvents.
  • Hygroscopic
  • 3.83(at 25℃)
  • 1.25 g/mL at 25 °C

2-hydroxyacetic acid Security Information

  • GHS05 GHS05 GHS07 GHS07
  • MC5250000
  • 1
  • S26-S36/37/39-S45-S23
  • II
  • R22; R34
  • 8
  • C C
  • UN 3265 8/PG 3
  • H302,H314
  • P280,P305+P351+P338,P310
  • dangerous
  • Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
  • II
  • 20-34
  • Danger
  • Yes
  • LD50 orally in rats: 1.95 g/kg, H. F. Smyth et al., J. Ind. Hyg. Toxicol. 23, 259 (1941)
  • 8

2-hydroxyacetic acid Customs Data

  • China Customs Code:

    2918199090

    Overview:

    HS: 2918199090. Other alcohol containing but not other oxy carboxylic acids(Including its anhydride\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918199090 other carboxylic acids with alcohol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

2-hydroxyacetic acid Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P002RQ6-25g
Acetic acid, 2-hydroxy-
 79-14-1 98%
25g
 $12.00 2024-04-21
A2B Chem LLC
AB28446-25g
2-hydroxyacetic acid
 79-14-1 98%
25g
 $11.00 2024-04-19
Aaron
AR002RYI-25g
Acetic acid, 2-hydroxy-
 79-14-1 98%
25g
 $4.00 2023-12-13
abcr
AB179954-500 ml
Glycolic acid, ca. 67% aqueous solution; .
 79-14-1
500 ml
 €52.70 2024-04-16
Ambeed
A701706-25g
2-Hydroxyacetic acid
 79-14-1 98%
25g
 $14.0 2024-07-24
Apollo Scientific
OR13191-100g
Glycolic acid
 79-14-1 98%
100g
 £64.00 2024-05-23
Cooke Chemical
A4610012-25ML
Glycolic acid
 79-14-1 70%water solution
25ml
 RMB 23.20 2023-09-07
Enamine
EN300-19242-0.05g
2-hydroxyacetic acid
 79-14-1 95%
0.05g
 $19.0 2023-09-17
Life Chemicals
F2191-0224-0.25g
2-hydroxyacetic acid
 79-14-1 95%+
0.25g
 $18.0 2023-11-21
Oakwood
058235-1g
Glycolic acid
 79-14-1 98%
1g
 $9.00 2024-07-19

2-hydroxyacetic acid Synthesis

Synthetic Circuit 1

11132-73-3 11132-73-3
79-14-1 79-14-1
134-96-3 134-96-3
121-33-5 121-33-5
123-08-0 123-08-0
2478-38-8 2478-38-8
498-02-2 498-02-2
99-93-4 99-93-4
121-34-6 121-34-6
144-62-7 144-62-7
80-69-3 80-69-3
6915-15-7 6915-15-7
473-81-4 473-81-4
110-15-6 110-15-6
50-21-5 50-21-5
64-18-6 64-18-6
64-19-7 64-19-7
Reaction Conditions
1.1R:NaOH, R:O2, C:CuO, S:H2O, 10-20 min, 120-200°C, 1 MPa
Reference
Oxidative Catalytic Fractionation of Lignocellulose to High-Yield Aromatic Aldehyde Monomers and Pure Cellulose
By Zhu, Yuting et al, ACS Catalysis, 2023, 13(12), 7929-7941

Synthetic Circuit 2

9004-34-6 9004-34-6
79-14-1 79-14-1
110-16-7 110-16-7
110-17-8 110-17-8
110-15-6 110-15-6
141-82-2 141-82-2
50-21-5 50-21-5
79-09-4 79-09-4
144-62-7 144-62-7
64-19-7 64-19-7
64-18-6 64-18-6
Reaction Conditions
1.1R:R:O2, S:H2O, 175°C, 30 bar
Reference
Lignin alkaline oxidation using reversibly-soluble bases
By Kruger, Jacob S. et al, Green Chemistry, 2022, 24(22), 8733-8741

Synthetic Circuit 3

56-81-5 56-81-5
79-14-1 79-14-1
56-82-6 56-82-6
473-81-4 473-81-4
64-18-6 64-18-6
298-12-4 298-12-4
144-62-7 144-62-7
Reaction Conditions
1.1R:KOH, C:Cu, S:H2O, 4 h
Reference
A versatile single-copper-atom electrocatalyst for biomass valorization
By Zhou, Yongfang et al, Applied Catalysis, 2023, 324, 122218

Synthetic Circuit 4

56-81-5 56-81-5
79-14-1 79-14-1
144-62-7 144-62-7
50-21-5 50-21-5
56-82-6 56-82-6
473-81-4 473-81-4
80-69-3 80-69-3
64-18-6 64-18-6
96-26-4 96-26-4
Reaction Conditions
1.1R:CeO2, R:KOH, C:Pt, 4 h, 60°C
Reference
Tuning the Product Selectivity toward the High Yield of Glyceric Acid in Pt-CeO2/CNT Electrocatalyzed Oxidation of Glycerol
By Li, Jiefei et al, ChemCatChem, 2022, 14(16), e202200509

Synthetic Circuit 5

8068-05-1 8068-05-1
79-14-1 79-14-1
121-33-5 121-33-5
121-34-6 121-34-6
498-02-2 498-02-2
99-96-7 99-96-7
108-95-2 108-95-2
90-05-1 90-05-1
64-18-6 64-18-6
64-19-7 64-19-7
50-21-5 50-21-5
600-15-7 600-15-7
144-62-7 144-62-7
141-82-2 141-82-2
110-15-6 110-15-6
80-69-3 80-69-3
6915-15-7 6915-15-7
Reaction Conditions
1.1R:NaOH, C:TiO2, C:CuO, rt, 20 bar; rt → 150°C
Reference
Potential of catalytic oxidation of Kraft black liquor for the production of biosourced compounds
By Vilcocq, Lea et al, ChemRxiv, 2023, From ChemRxiv, 1-14

Synthetic Circuit 6

56-81-5 56-81-5
79-14-1 79-14-1
80-69-3 80-69-3
144-62-7 144-62-7
67-56-1 67-56-1
50-21-5 50-21-5
473-81-4 473-81-4
56-82-6 56-82-6
64-18-6 64-18-6
64-19-7 64-19-7
Reaction Conditions
1.1R:NaOH, R:O2, C:TiO2, C:Fe, C:Cr, S:H2O, 6 h, 140°C, 1 MPa
Reference
CrOx decoration on Fe/TiO2 with tunable and stable oxygen vacancies for selective oxidation of glycerol to lactic acid
By Chu, Dawang et al, New Journal of Chemistry, 2022, 46(39), 18744-18750

Synthetic Circuit 7

56-81-5 56-81-5
79-14-1 79-14-1
64-18-6 64-18-6
473-81-4 473-81-4
80-69-3 80-69-3
144-62-7 144-62-7
Reaction Conditions
1.1C:Pt, C:Bi, rt
Reference
PtBi on carbon cloth as efficient flexible electrode for electro-oxidation of liquid fuels
By Ning, Xiaomei et al, Journal of Electroanalytical Chemistry, 2022, 904, 115958

Synthetic Circuit 8

56-81-5 56-81-5
79-14-1 79-14-1
473-81-4 473-81-4
144-62-7 144-62-7
50-21-5 50-21-5
80-69-3 80-69-3
64-18-6 64-18-6
Reaction Conditions
1.1R:KOH, C:TiO2, C:23412-51-3, S:H2O, 25°C
Reference
Intermetallic PdZn nanoparticles loaded on deficient TiO2 nanosheets as a support: a bifunctional electrocatalyst for oxygen reduction in PEMFCs and the glycerol oxidation reactions
By Naik, Keerti M. et al, Journal of Materials Chemistry A: Materials for Energy and Sustainability, 2022, 10(26), 13987-13997

Synthetic Circuit 9

143-33-9 143-33-9
79-14-1 79-14-1
134434-28-9 134434-28-9
83921-18-0 83921-18-0
6915-15-7 6915-15-7
2577-38-0 2577-38-0
1068-84-4 1068-84-4
932-52-5 932-52-5
617-45-8 617-45-8
496-76-4 496-76-4
141-82-2 141-82-2
110-15-6 110-15-6
80-69-3 80-69-3
73-40-5 73-40-5
73-24-5 73-24-5
68-94-0 68-94-0
66-22-8 66-22-8
65-86-1 65-86-1
57-13-6 57-13-6
56-40-6 56-40-6
Reaction Conditions
1.1 Reagents: Ammonium chloride Solvents: Water ;  3 - 30 d, 38 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ;  24 h, 110 °C
Reference
New Insights into the Characterization of 'Insoluble Black HCN Polymers'
Ruiz-Bermejo, Marta; de la Fuente, Jose L.; Rogero, Celia; Menor-Salvan, Cesar; Osuna-Esteban, Susana; et al, Chemistry & Biodiversity, 2012, 9(1), 25-40

Synthetic Circuit 10

50-99-7 50-99-7
79-14-1 79-14-1
526-95-4 526-95-4
473-81-4 473-81-4
17675-99-9 17675-99-9
89299-64-9 89299-64-9
87-69-4 87-69-4
13280-76-7 13280-76-7
13752-83-5 13752-83-5
20242-88-0 20242-88-0
6703-05-5 6703-05-5
669-90-9 669-90-9
90-80-2 90-80-2
34685-56-8 34685-56-8
3158-30-3 3158-30-3
34685-57-9 34685-57-9
25525-21-7 25525-21-7
Reaction Conditions
1.1R:H2O2, C:Au, S:H2O, 10 min, 120°C, 5 bar
Reference
Microwave-assisted base-free oxidation of glucose on gold nanoparticle catalysts
By Rautiainen, Sari et al, Catalysis Communications, 2016, 74, 115-118

Synthetic Circuit 11

9041-22-9 9041-22-9
79-11-8 79-11-8
79-14-1 79-14-1
9041-22-9 9041-22-9
Reaction Conditions
1.1 Solvents: Isopropanol ;  45 min, rt
1.2 Reagents: Sodium hydroxide Solvents: Water ;  60 min, rt; rt → 70 °C
1.3 5 h, pH 9, 70 °C
Reference
Beta-glucan based temperature responsive hydrogels for 5-ASA delivery
Eyigor, Aysen; Bahadori, Fatemeh ; Yenigun, Vildan Betul; Eroglu, Mehmet S., Carbohydrate Polymers, 2018, 201, 454-463

Synthetic Circuit 12

107-21-1 107-21-1
79-14-1 79-14-1
Reaction Conditions
1.1 Reagents: Barium hydroxide Catalysts: Iridium(1+), carbonyltris(1,3-dihydro-1,3-dimethyl-2H-benzimidazol-2-ylidene)-, … Solvents: Methanol ;  48 h, rt → 140 °C; 140 °C → rt
1.2 Reagents: Sulfuric acid ;  acidified, rt
Reference
Iridium-Catalyzed Selective Cross-Coupling of Ethylene Glycol and Methanol to Lactic Acid
Wu, Jiajie; Shen, Lingyun; Chen, Zhe-Ning ; Zheng, Qingshu ; Xu, Xin ; et al, Angewandte Chemie, 2020, 59(26), 10421-10425

Synthetic Circuit 13

141-46-8 141-46-8
79-14-1 79-14-1
Reaction Conditions
1.1 Reagents: Dimethyl sulfoxide Solvents: Water ,  Water-d2 ;  pH 10
1.2 Reagents: Sodium chlorite ;  1 h, pH 4, 0 °C
Reference
Prebiotic synthesis of phosphoenol pyruvate by α-phosphorylation-controlled triose glycolysis
Coggins, Adam J.; Powner, Matthew W., Nature Chemistry, 2017, 9(4), 310-317

Synthetic Circuit 14

107-22-2 107-22-2
79-14-1 79-14-1
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water ;  30 min, 0 °C; 1 h, 0 °C; 2 h, 0 °C; 70 °C
1.2 Solvents: Water ;  100 °C; 100 °C → 0 °C
Reference
A new method of synthesizing 2-hydroxyacetic acid (glycolic acid) from glyoxal by Cannizzaro reaction
Liao, Chuan-ping, Hecheng Huaxue, 2008, 16(4), 470-471

Synthetic Circuit 15

160066-08-0 160066-08-0
79-14-1 79-14-1
Reaction Conditions
1.1 Solvents: Water
Reference
N-Acyl-N-nitrosoamino acids and peptides
Paik, Seunguk; White, Emil H., Tetrahedron Letters, 1994, 35(42), 7731-4

Synthetic Circuit 16

79-11-8 79-11-8
79-14-1 79-14-1
Reaction Conditions
1.1 Solvents: Water
Reference
Study of monochloroacetic acid hydrolysis by numerical simulation
Nomen, Rosa; Sempere, Julia; Manresa, Merce; Serra, Eduard, Afinidad, 1993, 50(448), 371-7

Synthetic Circuit 17

107-21-1 107-21-1
79-14-1 79-14-1
Reaction Conditions
1.1 Reagents: Potassium hydroxide ,  Hydrogen Catalysts: (OC-6-13)-Carbonyl[2-(diphenylphosphino-κP)-N-[2-(diphenylphosphino-κP)ethyl]eth… Solvents: Ethylene glycol ;  20 h, 70 bar, 140 °C
Reference
Hydroxide Based Integrated CO2 Capture from Air and Conversion to Methanol
Sen, Raktim ; Goeppert, Alain ; Kar, Sayan ; Prakash, G. K. Surya, Journal of the American Chemical Society, 2020, 142(10), 4544-4549

Synthetic Circuit 18

107-21-1 107-21-1
79-14-1 79-14-1
Reaction Conditions
1.1 12 h
Reference
Biological Valorization of Poly(ethylene terephthalate) Monomers for Upcycling Waste PET
Kim, Hee Taek; Kim, Jae Kyun; Cha, Hyun Gil ; Kang, Myung Jong ; Lee, Hyun Sook; et al, ACS Sustainable Chemistry & Engineering, 2019, 7(24), 19396-19406

Synthetic Circuit 19

107-21-1 107-21-1
79-14-1 79-14-1
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water ;  24 h, pH 6, 30 °C
1.2 Reagents: Hydrochloric acid Solvents: Water
Reference
Enhanced bioconversion of ethylene glycol to glycolic acid by a newly isolated Burkholderia sp. EG13
Gao, Xiaoxin; Ma, Zhengfei; Yang, Limin; Ma, Jiangquan, Applied Biochemistry and Biotechnology, 2014, 174(4), 1572-1580

Synthetic Circuit 20

107-21-1 107-21-1
79-14-1 79-14-1
Reaction Conditions
1.1 Reagents: Cyclohexanone ,  Sodium hydroxide Catalysts: [(10,11-η)-N-[(10,11-η)-5H-Dibenzo[a,d]cyclohepten-5-yl]-5H-dibenzo[a,d]cyclohep… Solvents: Water ;  2 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  acidified
Reference
Metal-Ligand Cooperation in the Catalytic Dehydrogenative Coupling (DHC) of Polyalcohols to Carboxylic Acid Derivatives
Trincado, Monica; Kuhlein, Klaus; Grutzmacher, Hansjorg, Chemistry - A European Journal, 2011, 17(42), 11905-11913

Synthetic Circuit 21

107-21-1 107-21-1
79-14-1 79-14-1
Reaction Conditions
1.1 240 h, rt
Reference
Improving techno-economics of bioproduct glycolic acid by successive recycled-cell catalysis of ethylene glycol with Gluconobacter oxydans
Hua, Xia; Zhou, Xin; Xu, Yong, Bioprocess and Biosystems Engineering, 2018, 41(10), 1555-1559

2-hydroxyacetic acid Raw materials

2-hydroxyacetic acid Preparation Products

2-hydroxyacetic acid Suppliers

Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:79-14-1)
SDF124
in Stock
25KG,200KG,1000KG
99%
Wednesday, 27 November 2024 14:56

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